Cas no 77152-22-8 (3-Phenyl-5H-indeno1,2-cpyridazin-5-one)

• Product Name: 3-Phenyl-5H-indeno1,2-cpyridazin-5-one
• CAS No: 77152-22-8
• MF: C₁₇H₁₀N₂O
• MW: 258.27410364151
• MDL: MFCD00232435
• CID: 530583
• PubChem ID: 379337
• Update Time: 2025-04-24

3-Phenyl-5H-indeno1,2-cpyridazin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[1,2-c]pyridazin-5-one, 3-phenyl-
• 3-phenylindeno[1,2-c]pyridazin-5-one
• 77152-22-8
• 3-Phenyl-5H-indeno[1,2-c]pyridazin-5-one
• SMR000125442
• CHEMBL421088
• SR-01000694335-2
• AKOS005075114
• HMS2177H12
• SR-01000694335
• cid_379337
• 10K-057
• KLB-7
• Aza-heterocyclic Derivative, 1b
• GNF-PF-2307
• 3-Phenyl-5H-indeno(1,2-C)pyridazin-5-one
• BDBM19164
• MLS000539984
• DTXSID40327521
• 5H-Indeno(1,2-C)pyridazin-5-one, 3-phenyl-
• UNII-RN69YUV5AV
• NCI60_021916
• NSC663883
• RN69YUV5AV
• NSC-663883
• Oprea1_571099
• STK336084
• 3-Phenyl-5H-indeno1,2-cpyridazin-5-one

• MDL： MFCD00232435
• Inchi： 1S/C17H10N2O/c20-17-13-9-5-4-8-12(13)16-14(17)10-15(18-19-16)11-6-2-1-3-7-11/h1-10H
• InChI Key： ORLUBUYLVCUFDE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2=C1C=C(C1C=CC=CC=1)N=N2

Computed Properties

• Exact Mass: 258.079312947g/mol
• Monoisotopic Mass: 258.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-Phenyl-5H-indeno1,2-cpyridazin-5-one

Comprehensive Overview of 5H-Indeno[1,2-c]pyridazin-5-one, 3-phenyl- (CAS No. 77152-22-8)

5H-Indeno[1,2-c]pyridazin-5-one, 3-phenyl- (CAS No. 77152-22-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This unique indeno-pyridazinone derivative features a fused polycyclic structure with a phenyl substituent at the 3-position, making it particularly interesting for various applications. The compound's molecular formula is C17H10N2O, with a molecular weight of 258.28 g/mol, and it typically appears as a light yellow to beige crystalline powder under standard conditions.

The structural characteristics of 3-phenyl-5H-indeno[1,2-c]pyridazin-5-one contribute to its distinctive chemical properties. The conjugated π-electron system across the fused rings provides potential for interesting photophysical properties, while the nitrogen-containing pyridazinone moiety offers sites for hydrogen bonding and coordination chemistry. These features make it valuable for developing organic electronic materials and pharmaceutical intermediates, particularly in the design of novel drug candidates targeting various biological pathways.

Recent scientific literature highlights the growing importance of indeno-pyridazinone derivatives in medicinal chemistry. Researchers have explored these compounds for their potential as kinase inhibitors, with particular interest in their application for targeted therapies. The 3-phenyl substituted variant (CAS 77152-22-8) has shown promise in preliminary studies as a scaffold for developing compounds with selective biological activities, though detailed pharmacological data remains under investigation in academic and industrial laboratories.

From a synthetic chemistry perspective, 5H-Indeno[1,2-c]pyridazin-5-one, 3-phenyl- can be prepared through multi-step organic synthesis routes typically involving cyclization reactions of appropriately substituted precursors. The compound's purity and characterization are typically confirmed through techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These quality control measures are particularly important when the material is intended for pharmaceutical research applications.

The thermal stability and solubility profile of CAS 77152-22-8 make it suitable for various formulation approaches. It demonstrates moderate solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, but limited solubility in water. This property profile influences its handling and application in different research settings, particularly in drug discovery where solubility is a critical parameter for biological testing.

In materials science, the indeno-pyridazinone core structure has attracted attention for potential applications in organic semiconductors and optoelectronic devices. The extended π-conjugation system in 3-phenyl-5H-indeno[1,2-c]pyridazin-5-one suggests possible interesting electronic properties that could be exploited in the development of novel organic electronic materials, although commercial applications in this area remain exploratory.

Market analysis indicates growing interest in specialized heterocyclic compounds like 5H-Indeno[1,2-c]pyridazin-5-one, 3-phenyl-, particularly from pharmaceutical and biotechnology companies engaged in drug discovery programs. The compound is typically supplied by specialty chemical manufacturers in small to medium quantities for research purposes, with pricing reflecting its specialized nature and the complexity of its synthesis.

Safety considerations for handling CAS 77152-22-8 follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed handling and storage information specific to this compound.

Recent trends in chemical research have seen increased interest in fused heterocyclic systems like 5H-Indeno[1,2-c]pyridazin-5-one derivatives, particularly in the context of fragment-based drug discovery and the development of targeted protein degraders. The unique three-dimensional shape and electronic properties of these scaffolds make them attractive starting points for medicinal chemistry programs.

Analytical characterization of 3-phenyl-5H-indeno[1,2-c]pyridazin-5-one typically reveals characteristic spectroscopic signatures. In infrared spectroscopy, the carbonyl stretch of the pyridazinone moiety appears around 1700 cm-1, while the aromatic C-H stretches are visible around 3000 cm-1. These features, along with distinctive proton NMR patterns, aid in compound identification and purity assessment.

The future research directions for CAS 77152-22-8 and related compounds appear promising, with potential applications expanding beyond traditional medicinal chemistry into areas such as chemical biology probe development and materials science. The compound's versatility as a building block continues to attract interest from both academic and industrial researchers exploring novel applications for polycyclic heteroaromatic systems.

Environmental and regulatory aspects of 5H-Indeno[1,2-c]pyridazin-5-one, 3-phenyl- are typical for research chemicals of its class. While not currently subject to significant regulatory restrictions, proper disposal methods should be followed according to local regulations for organic compounds. Researchers are advised to consult institutional guidelines for specific handling and disposal procedures.

From a commercial availability standpoint, 3-phenyl-5H-indeno[1,2-c]pyridazin-5-one is offered by several specialty chemical suppliers, typically with purity grades ranging from 95% to 98% for research purposes. Lead times for procurement may vary depending on supplier inventory and the scale of purchase, with custom synthesis options available for larger quantities or specific isotopic labeling requirements.

The intellectual property landscape surrounding CAS 77152-22-8 includes various patents describing synthetic methods and potential applications, particularly in pharmaceutical compositions. Researchers considering commercial applications of this compound should conduct thorough patent searches to understand the existing intellectual property in this area.

In summary, 5H-Indeno[1,2-c]pyridazin-5-one, 3-phenyl- (CAS No. 77152-22-8) represents an interesting and versatile chemical scaffold with potential applications across multiple scientific disciplines. Its unique structural features continue to inspire research into novel applications, particularly in the life sciences and materials chemistry domains. As research progresses, new uses for this compound and its derivatives will likely emerge, further expanding its scientific and commercial importance.